Cas no 137066-45-6 (1-ethyl-4-(2-hydroxyethyl)-2-Piperazinone)

1-ethyl-4-(2-hydroxyethyl)-2-Piperazinone structure
137066-45-6 structure
Product Name:1-ethyl-4-(2-hydroxyethyl)-2-Piperazinone
CAS No:137066-45-6
MF:C8H16N2O2
MW:172.224842071533
CID:901586
Update Time:2026-04-29

1-ethyl-4-(2-hydroxyethyl)-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-4-(2-hydroxyethyl)-2-Piperazinone
    • 1-ETHYL-4-(2-HYDROXYETHYL)PIPERAZIN-2-ONE
    • 4-(2-HYDROXYBUTYL)PIPERAZIN-2-ONE
    • Piperazinone, 1-ethyl-4-(2-hydroxyethyl)- (9CI)

Computed Properties

  • Exact Mass: 172.12128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.8

Experimental Properties

  • PSA: 43.78
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